Cas no 877773-17-6 (Methyl 6-(Trifluoromethyl)-1h-Indazole-3-Carboxylate)

Methyl 6-(Trifluoromethyl)-1h-Indazole-3-Carboxylate structure

877773-17-6 structure

Product Name:Methyl 6-(Trifluoromethyl)-1h-Indazole-3-Carboxylate

CAS No:877773-17-6

MF:C₁₀H₇F₃N₂O₂

MW:244.169992685318

MDL:MFCD09878903

CID:823370

PubChem ID:53408454

Update Time:2024-12-09

Methyl 6-(Trifluoromethyl)-1h-Indazole-3-Carboxylate Chemical and Physical Properties

Names and Identifiers

- 6-Trifluoromethyl-1H-indazole-3-carboxylic acid methyl ester
- METHYL 6-(TRIFLUOROMETHYL)-1H-INDAZOLE-3-CARBOXYLATE
- DB-077101
- 6-(Trifluoromethyl)1H-indazole-3-carboxylic acid methyl ester
- AKOS024262211
- CKB77317
- MFCD09878903
- AS-71034
- SY346895
- SCHEMBL1050726
- CS-0188776
- SB39294
- Methyl6-(trifluoromethyl)-1H-indazole-3-carboxylate
- DTXSID30696298
- 877773-17-6
- Methyl 6-(Trifluoromethyl)-1h-Indazole-3-Carboxylate
- MDL： MFCD09878903
- Inchi： 1S/C10H7F3N2O2/c1-17-9(16)8-6-3-2-5(10(11,12)13)4-7(6)14-15-8/h2-4H,1H3,(H,14,15)
- InChI Key： VSKCVMICQDVGNJ-UHFFFAOYSA-N
- SMILES： O=C(C1C2C(=CC(C(F)(F)F)=CC=2)NN=1)OC

Computed Properties

Exact Mass: 244.046
Monoisotopic Mass: 244.046
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55A^2
XLogP3: 2.6

Experimental Properties

Density: 1.5±0.1 g/cm3
Boiling Point: 344.8±37.0 °C at 760 mmHg
Flash Point: 162.3±26.5 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 6-(Trifluoromethyl)-1h-Indazole-3-Carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 6-(Trifluoromethyl)-1h-Indazole-3-Carboxylate Pricemore >>

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